Cas no 1014801-38-7 (2-cyano-3-(2-ethyl-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide)
2-cyano-3-(2-ethyl-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- 2-cyano-3-(2-ethyl-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide
- EN300-26611545
- Z114893872
- AKOS001135913
- 1014801-38-7
-
- Inchi: 1S/C17H13N3O2S/c1-2-14-13(12-5-3-4-6-15(12)22-14)9-11(10-18)16(21)20-17-19-7-8-23-17/h3-9H,2H2,1H3,(H,19,20,21)/b11-9+
- InChI Key: KOUUFFFEEZDSCO-PKNBQFBNSA-N
- SMILES: S1C=CN=C1NC(/C(/C#N)=C/C1=C(CC)OC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 323.07284784g/mol
- Monoisotopic Mass: 323.07284784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 107Ų
2-cyano-3-(2-ethyl-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26611545-0.05g |
1014801-38-7 | 90% | 0.05g |
$246.0 | 2023-09-12 |
2-cyano-3-(2-ethyl-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2-cyano-3-(2-ethyl-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide
Introduction to 2-cyano-3-(2-ethyl-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide (CAS No. 1014801-38-7) and Its Emerging Applications in Chemical Biology
The compound 2-cyano-3-(2-ethyl-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide, identified by its CAS number 1014801-38-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative exhibits a complex structural framework that integrates multiple pharmacophoric elements, making it a compelling candidate for further investigation in drug discovery and molecular medicine.
At the core of its structural design lies a synergistic combination of functional groups, including a cyano substituent, an ethyl-substituted benzofuran moiety, and a thiazole ring. These components contribute to the molecule's unique physicochemical properties and biological activities. The cyano group, for instance, introduces polarity and potential hydrogen bonding capabilities, while the benzofuran scaffold is known for its presence in various bioactive natural products and synthetic drugs. The thiazole ring, on the other hand, is a well-documented pharmacophore in medicinal chemistry, often associated with antimicrobial, antifungal, and anti-inflammatory properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that 2-cyano-3-(2-ethyl-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide may interact with biological targets such as kinases and transcription factors. These interactions are of particular interest due to the critical roles that these targets play in various disease pathways. For instance, kinases are involved in cell signaling cascades that regulate processes like proliferation, differentiation, and apoptosis, making them attractive therapeutic targets for cancers and inflammatory disorders.
In parallel, experimental investigations have begun to unravel the pharmacological profile of this compound. Preliminary in vitro assays have demonstrated notable inhibitory effects on certain enzymatic activities relevant to metabolic diseases. The benzofuran moiety appears to modulate the enzyme's active site by forming stable hydrogen bonds or hydrophobic interactions, thereby reducing its catalytic efficiency. This observation aligns with emerging trends in drug design where structure-based optimization is employed to enhance selectivity and potency.
The integration of 1,3-thiazole into the molecular framework appears to contribute significantly to the compound's overall bioactivity. Thiazole derivatives are renowned for their versatility in medicinal chemistry due to their ability to engage with diverse biological systems. In particular, the sulfur atom in thiazole can participate in coordination interactions with metal ions or form π-stacking interactions with aromatic residues in protein binding pockets. Such interactions may enhance binding affinity and influence the compound's pharmacokinetic properties.
From a synthetic perspective,2-cyano-3-(2-ethyl-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide exemplifies the ingenuity required to develop complex heterocyclic systems. The synthesis involves multi-step reactions that require careful control of reaction conditions to ensure regioselectivity and yield optimization. Advances in catalytic methods have recently facilitated more efficient routes to such molecules, reducing reliance on hazardous reagents or harsh conditions—a shift that aligns with broader sustainability goals in pharmaceutical manufacturing.
The growing interest in this compound is also reflected in its application as a building block for more sophisticated derivatives. By modifying specific functional groups or introducing additional moieties,2-cyano-3-(2ethyl1benzofuran3yl)N(13thiazol22yl)prop2enamide could be transformed into novel entities with enhanced therapeutic profiles or reduced side effects. Such explorations underscore the importance of foundational compounds like this one in driving innovation within chemical biology.
Looking ahead,1014801387 may find utility not only as an isolated entity but also as part of combinatorial libraries or high-throughput screening campaigns aimed at identifying new drug candidates. Its structural complexity provides ample opportunities for diversification through techniques like fragment-based drug design or library synthesis platforms that leverage automated parallel synthesis methods.
In conclusion,2cyano3(2ethyl1benzofuran3yl)N(13thiazol22yl)prop2enamide represents a promising area of investigation with implications spanning drug discovery,bioorganic chemistryand medicinal chemistry.Several key structural featuresincludingthe cyano groupethyldisubstituted benzofuranscaffoldand 13thiazoleringcontributeuniquelytoitsbiological potential.Furtherstudiesarewarrantedtoelucidateitsmechanismsandoptimizetherapeuticapplicationswhileexploringnewsyntheticapproaches.
1014801-38-7 (2-cyano-3-(2-ethyl-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)